Cas no 146967-63-7 (1,8-Naphthyridin-2(1H)-one,1-ethyl-)

• Product Name: 1,8-Naphthyridin-2(1H)-one,1-ethyl-
• CAS No: 146967-63-7
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 100944
• PubChem ID: 45117453
• Update Time: 2025-04-18

1,8-Naphthyridin-2(1H)-one,1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridin-2(1H)-one,1-ethyl-
• 1,8-Naphthyridin-2(1H)-one,1-ethyl-(9CI)
• 1-Ethyl-1,8-naphthyridin-2(1H)-one
• 146967-63-7

• Inchi： 1S/C10H10N2O/c1-2-12-9(13)6-5-8-4-3-7-11-10(8)12/h3-7H,2H2,1H3
• InChI Key： XXLKFJFWLZKBPS-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=CC=CN=C2N1CC

Computed Properties

• Exact Mass: 174.0794
• Monoisotopic Mass: 174.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 33.2